Heat shock-related 70 kDa protein 2 (286-295)

• sequence: SLFEGIDIYT
• source: Homo sapiens (human)
• synonym: Heat shock-related 70 kDa protein 2 (286-295)

Description

Heat shock-related 70 kDa protein 2

Scientific Research Applications

Protein Structure and Binding Properties

• Heat shock proteins, particularly the 70-kDa heat shock cognate protein, have significant structural properties, with a large fraction of alpha-helix and beta-sheet structures, contributing to their ability to bind with diverse polypeptides (Sadis, Raghavendra, & Hightower, 1990).
• These proteins exhibit an affinity for nucleotides, as demonstrated in purification studies, where their interaction with ATP-agarose highlighted their binding capabilities (Welch & Feramisco, 1985).

Functional Roles in Stress Responses

• The 70-kDa stress protein family plays a pivotal role in cellular stress responses, with their interaction with heat shock transcription factors being critical for regulating protein synthesis under stress conditions (Rabindran, Wisniewski, Li, Li, & Wu, 1994).
• In plants, a specific isoform of heat shock protein 70 interacts with microtubules and kinesin, illustrating its involvement in cellular protection against stress factors like heat (Parrotta, Cresti, & Cai, 2013).

Mechanism and Enzymatic Functions

• The 70-kDa heat shock-related protein family exhibits diverse activities, including disassembly of macromolecular aggregates, interaction with unfolded polypeptides, and reactivation of certain proteins under specific conditions, linked to their ATPase mechanism and peptide recognition (Mckay, 1993).
• Cardioprotective effects of these proteins have been observed in transgenic mice, demonstrating their potential in enhancing postischemic recovery of the heart (Radford, Fina, Benjamin, Moreadith, Graves, Zhao, Gavva, Wiethoff, Sherry, Malloy, & Williams, 1996).

Role in Cellular Functions and Stress Response

• HSP70 proteins, including the 70 kDa heat shock proteins, serve as molecular chaperones in various biological processes, influencing protein folding, degradation, translocation, and interactions. Their functional diversity is largely driven by interactions with J proteins, which target HSP70 activity to specific clients and locations within cells (Kampinga & Craig, 2010).